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Compound of Interest

Compound Name: 2-Hydroxy-5-methylbenzophenone

Cat. No.: B072208 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of 2-
Hydroxy-5-methylbenzophenone (CAS No. 1470-57-1), a compound of interest in various

chemical and pharmaceutical research fields. This document is intended to serve as a valuable

resource for laboratory professionals, offering readily accessible data and standardized

experimental protocols.

Core Physical Properties
2-Hydroxy-5-methylbenzophenone is a substituted aromatic ketone. Its physical

characteristics are crucial for its handling, formulation, and application in research and

development.

Data Presentation
A summary of the key physical and chemical identifiers for 2-Hydroxy-5-
methylbenzophenone is provided below.
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Property Value Reference

Molecular Formula C₁₄H₁₂O₂ [1][2]

Molecular Weight 212.24 g/mol [3]

Appearance
Light orange to yellow to green

powder to crystal.
[4]

Melting Point 83-85 °C [1][2]

Boiling Point 312.08 °C (rough estimate) [1][4]

CAS Registry Number 1470-57-1 [2]

InChI

InChI=1S/C14H12O2/c1-10-7-

8-13(15)12(9-10)14(16)11-5-3-

2-4-6-11/h2-9,15H,1H3

InChIKey
OQERFUGURPLBQH-

UHFFFAOYSA-N

SMILES Cc1ccc(O)c(c1)C(=O)c2ccccc2

LogP (predicted) 3.9 [3]

Solubility Profile
While specific quantitative solubility data for 2-Hydroxy-5-methylbenzophenone is not readily

available in the literature, a qualitative assessment can be made based on its chemical

structure and data from analogous compounds. As a substituted benzophenone with a hydroxyl

group, it is expected to be poorly soluble in water and soluble in various organic solvents. For a

similar compound, 2'-Hydroxy-5'-methylacetophenone, it is reported to be practically insoluble

in water and soluble in ethanol[5].

A general qualitative solubility profile is presented below.
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Solvent Expected Solubility

Water Insoluble

Ethanol Soluble

Methanol Soluble

Acetone Soluble

Dichloromethane Soluble

Diethyl Ether Soluble

Toluene Soluble

Hexane Sparingly Soluble

Experimental Protocols
Detailed methodologies for determining the key physical properties of 2-Hydroxy-5-
methylbenzophenone are outlined below. These protocols are based on standard laboratory

practices.

Melting Point Determination (Capillary Method)
Objective: To determine the temperature range over which the solid-to-liquid phase transition

occurs.

Apparatus:

Melting point apparatus (e.g., Mel-Temp or similar)

Capillary tubes (sealed at one end)

Mortar and pestle

Spatula

Thermometer (calibrated)
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Procedure:

Sample Preparation: A small amount of 2-Hydroxy-5-methylbenzophenone is finely ground

using a mortar and pestle. The open end of a capillary tube is pressed into the powder. The

tube is then inverted and gently tapped on a hard surface to pack the sample into the sealed

end, aiming for a sample height of 2-3 mm.

Apparatus Setup: The packed capillary tube is placed in the heating block of the melting

point apparatus. The thermometer is inserted into its designated holder.

Measurement:

A rapid preliminary heating is performed to get an approximate melting point. The heating

rate is set relatively high.

The apparatus is allowed to cool.

A new sample is prepared and the apparatus is heated rapidly to about 15-20 °C below

the approximate melting point.

The heating rate is then reduced to 1-2 °C per minute.

The temperature at which the first drop of liquid appears (T₁) and the temperature at which

the entire sample becomes a clear liquid (T₂) are recorded. The melting point range is

reported as T₁ - T₂.

Boiling Point Determination (Thiele Tube Method - for
solids with a boiling point)
Objective: To determine the temperature at which the vapor pressure of the liquid equals the

atmospheric pressure.

Apparatus:

Thiele tube

Mineral oil or other suitable heating fluid
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Small test tube

Capillary tube (sealed at one end)

Thermometer

Bunsen burner or micro-burner

Clamp and stand

Procedure:

Sample Preparation: A small amount of 2-Hydroxy-5-methylbenzophenone is placed in the

small test tube. A capillary tube, with its sealed end up, is placed inside the test tube

containing the sample.

Apparatus Setup: The test tube assembly is attached to the thermometer using a rubber

band or wire, ensuring the sample is level with the thermometer bulb. This assembly is then

clamped and immersed in the Thiele tube containing mineral oil, with the oil level above the

sample.

Measurement:

The side arm of the Thiele tube is gently heated.

As the temperature rises, air trapped in the capillary tube will bubble out.

Heating is continued until a steady stream of bubbles emerges from the open end of the

capillary tube.

The heat source is then removed.

The temperature at which the bubbling stops and the liquid just begins to be drawn back

into the capillary tube is recorded as the boiling point.

Solubility Determination (Qualitative)
Objective: To determine the solubility of the compound in various solvents.
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Apparatus:

Small test tubes

Vortex mixer or stirring rods

Spatula

Graduated cylinders or pipettes

Procedure:

Sample Preparation: A small, measured amount of 2-Hydroxy-5-methylbenzophenone
(e.g., 10 mg) is placed into a series of clean, dry test tubes.

Solvent Addition: A measured volume of a specific solvent (e.g., 1 mL) is added to each test

tube.

Observation: Each tube is agitated (e.g., using a vortex mixer) for a set period (e.g., 1-2

minutes) at a controlled temperature (e.g., room temperature).

Classification: The solubility is observed and classified as:

Soluble: The entire solid dissolves.

Sparingly Soluble: A significant portion of the solid dissolves, but some remains

undissolved.

Insoluble: No apparent dissolution of the solid.

Logical Relationships of Physical Properties
The following diagram illustrates the hierarchical relationship and determination flow of the core

physical properties of a chemical compound like 2-Hydroxy-5-methylbenzophenone.
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Logical Flow of Physical Property Determination
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Caption: Logical flow for determining the physical properties of 2-Hydroxy-5-
methylbenzophenone.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. chembk.com [chembk.com]

2. 2-HYDROXY-5-METHYLBENZOPHENONE | 1470-57-1 [chemicalbook.com]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b072208?utm_src=pdf-body-img
https://www.benchchem.com/product/b072208?utm_src=pdf-body
https://www.benchchem.com/product/b072208?utm_src=pdf-body
https://www.benchchem.com/product/b072208?utm_src=pdf-custom-synthesis
https://www.chembk.com/en/chem/2-HYDROXY-5-METHYLBENZOPHENONE
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6306465.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b072208?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


3. 2-Hydroxy-5-methylbenzophenone | C14H12O2 | CID 73851 - PubChem
[pubchem.ncbi.nlm.nih.gov]

4. 2-HYDROXY-5-METHYLBENZOPHENONE One Chongqing Chemdad Co. ，Ltd
[chemdad.com]

5. 2-Hydroxy-5-methylacetophenone | C9H10O2 | CID 15068 - PubChem
[pubchem.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [In-Depth Technical Guide to the Physical Properties of
2-Hydroxy-5-methylbenzophenone]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b072208#physical-properties-of-2-hydroxy-5-
methylbenzophenone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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